3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone

• IUPAC Name: 3-(3-nitrophenyl)-2-propylquinazolin-4-one
• InChI: InChI=1S/C17H15N3O3/c1-2-6-16-18-15-10-4-3-9-14(15)17(21)19(16)12-7-5-8-13(11-12)20(22)23/h3-5,7-11H,2,6H2,1H3
• InChI Key: GPNQHBFKSRLSRM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=CC=CC=C2C(=O)N1C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone, also known as NPQ, is a chemical compound that has gained attention for its potential use in scientific research. NPQ is a quinazolinone derivative that has been synthesized through various methods.

Mechanism of Action

3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone has been found to bind to various proteins and enzymes, including protein kinase C, and modulate their activity. It has also been found to interact with DNA and RNA, potentially inhibiting their function.
Biochemical and Physiological Effects:
3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the modulation of ion channels. It has also been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone in lab experiments is its ability to act as a fluorescent probe, allowing for the detection of protein conformational changes. However, its potential toxicity and limited solubility in aqueous solutions can be a limitation for some experiments.

Future Directions

For 3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone research include exploring its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Further investigation into its mechanism of action and potential protein targets is also needed. Additionally, the development of more efficient synthesis methods and modifications of the 3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone structure may lead to improved properties and applications.

Synthesis Methods

3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone can be synthesized through several methods, including the reaction of 3-nitrobenzaldehyde with propylamine followed by cyclization with anthranilic acid. Another method involves the reaction of 3-nitrobenzaldehyde with propylamine and 2-aminobenzoic acid, which is then cyclized to form 3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone.

Scientific Research Applications

3-(3-nitrophenyl)-2-propyl-4(3H)-quinazolinone has been used in various scientific research applications, including as a fluorescent probe for detecting protein conformational changes. It has also been used as a photosensitizer for photodynamic therapy and as a potential inhibitor of protein kinase C.